Cas no 1242567-09-4 (Balsalazide 3-Isomer)

Balsalazide 3-Isomer is a chemically distinct form of balsalazide, a prodrug of mesalamine (5-aminosalicylic acid) used in the treatment of inflammatory bowel diseases such as ulcerative colitis. The 3-isomer configuration offers potential advantages in terms of metabolic stability and targeted release in the gastrointestinal tract, optimizing therapeutic efficacy while minimizing systemic exposure. Its selective action may reduce off-target effects compared to conventional balsalazide formulations. The compound’s well-defined isomer purity ensures consistent pharmacokinetic performance, making it a valuable candidate for research and development in gastrointestinal therapeutics. Analytical methods confirm its structural integrity and compliance with pharmaceutical standards.
Balsalazide 3-Isomer structure
Balsalazide 3-Isomer structure
Product name:Balsalazide 3-Isomer
CAS No:1242567-09-4
MF:C17H15N3O6
MW:357.317504167557
CID:1058848
PubChem ID:135565701

Balsalazide 3-Isomer Chemical and Physical Properties

Names and Identifiers

    • Balsalazide 3-Isomer
    • (E)-3-(4-(2-carboxyethylcarbamoyl) phenylazo)-salicylic acid
    • BENZOIC ACID, 3-((1E)-2-(4-(((2-CARBOXYETHYL)AMINO)CARBONYL)PHENYL)DIAZENYL)-2-HYDROXY-
    • 1242567-09-4
    • (E)-3-((4-((2-Carboxyethyl)carbamoyl)phenyl)diazenyl)-2-hydroxybenzoic acid
    • BALSALAZIDE IMPURITY 2 [USP IMPURITY]
    • UNII-EYR2V072JS
    • EYR2V072JS
    • SCHEMBL16778320
    • 3-[(1E)-2-[4-[[(2-Carboxyethyl)amino]carbonyl]phenyl]diazenyl]-2-hydroxybenzoic Acid; (E)-3-[4-(2-Carboxyethylcarbamoyl)phenylazo]salicylic Acid; Balsalazide USP Impurity 2;
    • 3-(4-(2-Carboxyethylcarbamoyl) phenylazo)-salicylic acid, (E)-
    • 3-[[4-(2-carboxyethylcarbamoyl)phenyl]diazenyl]-2-hydroxybenzoic acid
    • Q27277433
    • Inchi: InChI=1S/C17H15N3O6/c21-14(22)8-9-18-16(24)10-4-6-11(7-5-10)19-20-13-3-1-2-12(15(13)23)17(25)26/h1-7,23H,8-9H2,(H,18,24)(H,21,22)(H,25,26)/b20-19+CopyCopied
    • InChI Key: PBNQWLIZMZLIBW-FMQUCBEESA-NCopyCopied
    • SMILES: c1cc(c(c(c1)/N=N/c2ccc(cc2)C(=O)NCCC(=O)O)O)C(=O)OCopyCopied

Computed Properties

  • Exact Mass: 357.09608521g/mol
  • Monoisotopic Mass: 357.09608521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 705.7±60.0 °C at 760 mmHg
  • Flash Point: 380.6±32.9 °C
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

Balsalazide 3-Isomer Security Information

Balsalazide 3-Isomer Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B116310-5mg
Balsalazide 3-Isomer
1242567-09-4
5mg
$ 810.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-503253-1mg
Balsalazide 3-Isomer,
1242567-09-4
1mg
¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-503253-1 mg
Balsalazide 3-Isomer,
1242567-09-4
1mg
¥2,858.00 2023-07-11
TRC
B116310-10mg
Balsalazide 3-Isomer
1242567-09-4
10mg
$ 1477.00 2023-04-19
A2B Chem LLC
AE38536-5mg
Balsalazide 3-IsoMer
1242567-09-4
5mg
$907.00 2024-04-20
TRC
B116310-2mg
Balsalazide 3-Isomer
1242567-09-4
2mg
$ 339.00 2023-04-19
TRC
B116310-1mg
Balsalazide 3-Isomer
1242567-09-4
1mg
$ 184.00 2023-04-19
A2B Chem LLC
AE38536-10mg
Balsalazide 3-IsoMer
1242567-09-4
10mg
$1555.00 2024-04-20

Additional information on Balsalazide 3-Isomer

Exploring Balsalazide 3-Isomer (CAS No. 1242567-09-4): A Comprehensive Overview

In the realm of pharmaceutical chemistry, Balsalazide 3-Isomer (CAS No. 1242567-09-4) has garnered significant attention due to its structural uniqueness and potential therapeutic applications. This compound, a specific isomer of Balsalazide, is often studied for its role in drug development, particularly in addressing inflammatory conditions. Researchers and industry professionals frequently search for terms like "Balsalazide 3-Isomer synthesis," "CAS 1242567-09-4 applications," and "Balsalazide isomer differences," reflecting the growing interest in its properties and uses.

The Balsalazide 3-Isomer is distinguished by its molecular configuration, which influences its bioavailability and metabolic pathways. Unlike its counterparts, this isomer exhibits unique binding affinities, making it a subject of interest for optimizing drug formulations. Recent studies have explored its potential in targeted therapies, aligning with the broader trend of personalized medicine—a hot topic in modern healthcare. Searches such as "Balsalazide 3-Isomer pharmacokinetics" and "1242567-09-4 stability" highlight the demand for detailed data on its behavior in biological systems.

From a synthetic perspective, the production of Balsalazide 3-Isomer (CAS No. 1242567-09-4) involves precise chemical processes to ensure purity and efficacy. Laboratories often focus on "Balsalazide isomer separation techniques" or "CAS 1242567-09-4 analytical methods," underscoring the importance of quality control in pharmaceutical manufacturing. The compound's stability under varying conditions (e.g., pH, temperature) is another area of scrutiny, as it directly impacts shelf life and therapeutic performance.

Beyond its chemical attributes, Balsalazide 3-Isomer is frequently discussed in the context of regulatory compliance and safety profiles. Queries like "Balsalazide 3-Isomer toxicity" and "1242567-09-4 safety data" reflect user concerns about its applicability in clinical settings. Regulatory agencies require rigorous testing to ensure its suitability for human use, a process that aligns with the industry's emphasis on evidence-based medicine.

In conclusion, Balsalazide 3-Isomer (CAS No. 1242567-09-4) represents a fascinating intersection of chemistry, pharmacology, and medicine. Its study not only advances scientific knowledge but also addresses real-world healthcare challenges. As research evolves, so too will the demand for insights into its synthesis, applications, and safety—making it a perennial topic of interest for professionals and enthusiasts alike.

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